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Compound of Interest

Compound Name: 5-Aminopyridine-2-thiol

Cat. No.: B112406 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

challenges with the aqueous solubility of 5-Aminopyridine-2-thiol.

I. FAQs: Understanding the Solubility of 5-
Aminopyridine-2-thiol
Q1: What are the key physicochemical properties of 5-Aminopyridine-2-thiol that influence its

aqueous solubility?

A1: While experimental data for 5-Aminopyridine-2-thiol is limited in publicly available

literature, we can infer its properties from structurally similar compounds. As an aminopyridine

derivative, its solubility is expected to be significantly influenced by pH due to the presence of

the basic amino group and the pyridine nitrogen. Furthermore, the thiol group can exhibit

tautomerism, existing in equilibrium between a thiol and a thione form, which can also affect its

solubility and polarity.[1]

Q2: I am observing very low solubility of 5-Aminopyridine-2-thiol in neutral water. Is this

expected?

A2: Yes, it is expected that 5-Aminopyridine-2-thiol will have low solubility in neutral aqueous

solutions. Similar heterocyclic compounds often exhibit poor aqueous solubility due to their

molecular structure. For instance, 2-aminopyridine is soluble in water, but the addition of a thiol
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group can increase lipophilicity, thereby reducing aqueous solubility.[2] The solubility of a

related compound, 6-Chloropyridin-3-amine, in water is reported to be only 1 g/L at 20°C.[3]

Q3: How does pH affect the solubility of 5-Aminopyridine-2-thiol?

A3: The solubility of 5-Aminopyridine-2-thiol is expected to be highly pH-dependent.

Acidic pH: In acidic conditions, the amino group and the pyridine nitrogen can become

protonated, forming a more polar and, therefore, more water-soluble cationic salt.

Alkaline pH: In alkaline conditions, the thiol group can be deprotonated to form a thiolate

anion, which would also increase its water solubility.

Therefore, adjusting the pH away from the isoelectric point of the molecule is a primary strategy

for enhancing its aqueous solubility.

Q4: What is tautomerism, and how does it affect the solubility of 5-Aminopyridine-2-thiol?

A4: 2-Mercaptopyridine compounds can exist in two tautomeric forms: the thiol form and the

thione form.[1] The equilibrium between these two forms can be influenced by the solvent,

temperature, and pH. The thione form is generally more polar than the thiol form, which can

affect its solubility and how it interacts with different solvents and excipients.

II. Troubleshooting Guide: My 5-Aminopyridine-2-
thiol Won't Dissolve!
This guide provides a step-by-step approach to troubleshoot and improve the solubility of 5-
Aminopyridine-2-thiol in your experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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